1-acetyl-2-methyl-N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)indoline-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each introducing a different part of the molecule . The pyrrolidine ring, for example, is a common feature in many biologically active compounds and can be synthesized from different cyclic or acyclic precursors .Scientific Research Applications
Antibacterial and Antimicrobial Applications
Sulfonamides, due to their sulfonamido moiety, are widely explored for their antibacterial properties. For instance, Azab et al. (2013) synthesized novel heterocyclic compounds containing a sulfonamido moiety that demonstrated significant antibacterial activity, suggesting the potential of similar compounds in combating bacterial infections (Azab, Youssef, & El‐Bordany, 2013). Additionally, the study by El‐Emary et al. (2002) on new heterocycles based on sulfonamido pyrazole also indicated antimicrobial effectiveness, further supporting the utility of sulfonamide derivatives in developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Anticancer Applications
Sulfonamide derivatives have also been investigated for their potential anticancer activities. The synthesis and evaluation of novel pyridin-N-ethyl-N-methylbenzenesulfonamides for their anticancer and antimicrobial properties by Debbabi et al. (2017) highlighted the versatility of sulfonamide compounds in targeting cancer cells (Debbabi, Bashandy, Al-Harbi, Aljuhani, & Al-Saidi, 2017). Another significant contribution is by Hafez, Alsalamah, & El-Gazzar (2017), who synthesized thiophene and thieno[3,2-d] pyrimidine derivatives containing sulfonamido moieties that showed potent antitumor and antibacterial activities (Hafez, Alsalamah, & El-Gazzar, 2017).
Enzyme Inhibition for Therapeutic Applications
Sulfonamide derivatives have been explored for their enzyme inhibitory activities, which have broad therapeutic applications. Stellenboom & Baykan (2019) synthesized new pyridine-2,6-dicarboxamide derivatives bearing primary sulfonamide groups, showing significant enzyme inhibitory activity against human carbonic anhydrase and cholinesterase (Stellenboom & Baykan, 2019). This suggests the potential of sulfonamide derivatives in developing treatments for conditions associated with these enzymes.
properties
IUPAC Name |
1-acetyl-2-methyl-N-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]-2,3-dihydroindole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O4S/c1-15-11-17-12-18(5-6-19(17)26(15)16(2)27)31(28,29)24-7-10-30-21-13-20(22-14-23-21)25-8-3-4-9-25/h5-6,12-15,24H,3-4,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNGILPPNXJOMAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(N1C(=O)C)C=CC(=C2)S(=O)(=O)NCCOC3=NC=NC(=C3)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-2-methyl-N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)indoline-5-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.